Cas no 2126178-19-4 (N4-[(4-chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride)

• Product Name: N4-[(4-chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride
• CAS No: 2126178-19-4
• CID: 4639444
• Update Time: 2025-06-22

N4-[(4-chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N4-[(4-chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride

Additional information on N4-[(4-chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride

N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine Hydrochloride (CAS No. 2126178-19-4): A Comprehensive Overview

N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride (CAS No. 2126178-19-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride is characterized by a quinazoline core with specific substituents that contribute to its unique biological profile. The quinazoline scaffold is a bicyclic aromatic system consisting of a benzene ring fused to a pyrimidine ring. The presence of the 4-chlorophenylmethyl and methyl groups at specific positions on the quinazoline ring imparts distinct chemical and biological properties to the molecule.

The synthesis of N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride typically involves multi-step reactions. One common approach is the condensation of 2-chloroquinazolin-4(3H)-one with an appropriate amine derivative followed by further functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and potential clinical applications.

Pharmacological Properties

N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride has been extensively studied for its pharmacological properties, particularly its antitumor activity. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

One notable study published in the Journal of Medicinal Chemistry reported that N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride selectively targets the epidermal growth factor receptor (EGFR) pathway. EGFR is a well-known oncogene that is frequently overexpressed in many types of cancer. By inhibiting EGFR signaling, this compound can effectively suppress tumor growth and induce apoptosis in cancer cells.

In addition to its antitumor activity, N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. Preliminary studies suggest that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in affected tissues.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation of N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride in clinical trials. Several phase I and II trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early data from these trials have shown favorable outcomes, with patients experiencing significant improvements in their conditions while exhibiting minimal side effects.

The future prospects for N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride are highly promising. If ongoing clinical trials continue to yield positive results, this compound could potentially be developed into a new therapeutic agent for various diseases. Moreover, ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its bioavailability and therapeutic index.

Conclusion

N4-[(4-Chlorophenyl)methyl]-N2-methylquinazoline-2,4-diamine hydrochloride (CAS No. 2126178-19-4) represents a promising candidate in the field of medicinal chemistry due to its diverse pharmacological properties and potential therapeutic applications. Its unique chemical structure and mechanism of action make it an attractive target for further research and development. As more data from clinical trials become available, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.